molecular formula C10H18O2Si B8457807 2-(tert-Butyldimethylsiloxy)furan

2-(tert-Butyldimethylsiloxy)furan

Cat. No. B8457807
M. Wt: 198.33 g/mol
InChI Key: VZKCPEKKWNJCQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(tert-Butyldimethylsiloxy)furan is a useful research compound. Its molecular formula is C10H18O2Si and its molecular weight is 198.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(tert-Butyldimethylsiloxy)furan suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(tert-Butyldimethylsiloxy)furan including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(tert-Butyldimethylsiloxy)furan

Molecular Formula

C10H18O2Si

Molecular Weight

198.33 g/mol

IUPAC Name

tert-butyl-(furan-2-yloxy)-dimethylsilane

InChI

InChI=1S/C10H18O2Si/c1-10(2,3)13(4,5)12-9-7-6-8-11-9/h6-8H,1-5H3

InChI Key

VZKCPEKKWNJCQX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)OC1=CC=CO1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a freshly distilled solution of 2(5H)-furanone (2.86 g, 34 mmol) in dichloromethane (20 ml), distilled triethylamine (6.6 ml. 47.4 mmol) is added under argon at 0° C. and then rapidly followed by tert-butyldimehylsilyltrifluoromethane sulfonate (8.6 ml, 37.3 mmol) The reaction mixture is allowed to return to room temperature and the stirring is maintained for two hours. The solvent is then removed under reduced pressure and the oily residue is purified by flash chromatography on silica gel (ethyl acetate-heptane, 1:9) in order to thus obtain compound 10 (Z=O) in the form of a slightly colored oil (5.3 g, 79%). The spectroscopic data for this compound (1H and 13C NMR) are identical to those described in the literature (G. Rassu, Z. Zanardi, L. Battistini, E. Gaetani, G. Casiraghi, J. Med. Chem ., 1997, 40, 168).
Quantity
2.86 g
Type
reactant
Reaction Step One
Quantity
6.6 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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